Cas no 1849282-79-6 (2H-1,2,3-Triazole, 4-(3-bromopropyl)-2-methyl-)

• Product Name: 2H-1,2,3-Triazole, 4-(3-bromopropyl)-2-methyl-
• CAS No: 1849282-79-6
• MF: C₆H₁₀BrN₃
• MW: 204.06769990921
• CID: 5283723
• Update Time: 2025-08-04

2H-1,2,3-Triazole, 4-(3-bromopropyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole, 4-(3-bromopropyl)-2-methyl-

• Inchi： 1S/C6H10BrN3/c1-10-8-5-6(9-10)3-2-4-7/h5H,2-4H2,1H3
• InChI Key： KCFKAOXPRWFXAS-UHFFFAOYSA-N
• SMILES： N1=CC(CCCBr)=NN1C

Additional information on 2H-1,2,3-Triazole, 4-(3-bromopropyl)-2-methyl-

Compound CAS No. 1849282-79-6: 2H-1,2,3-Triazole, 4-(3-bromopropyl)-2-methyl-

The compound CAS No. 1849282-79-6, also known as 4-(3-bromopropyl)-2-methyl-2H-1,2,3-triazole, is a heterocyclic organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of triazoles, which are five-membered aromatic rings containing three nitrogen atoms. The presence of a bromopropyl group and a methyl substituent introduces interesting chemical properties and functional groups that make this compound versatile for diverse applications.

Recent studies have highlighted the potential of 4-(3-bromopropyl)-2-methyl-2H-1,2,3-triazole in polymer chemistry and drug delivery systems. The bromine atom in the bromopropyl group serves as an excellent leaving group, enabling nucleophilic substitution reactions. This property is particularly useful in click chemistry, where triazoles are often employed as building blocks for constructing complex molecular architectures. Researchers have explored the use of this compound in synthesizing stimuli-responsive polymers, which can change their properties in response to external stimuli such as temperature or pH levels.

In addition to its role in polymer synthesis, CAS No. 1849282-79-6 has shown promise in medicinal chemistry. The triazole ring is known for its ability to act as a hydrogen bond donor or acceptor, making it a valuable component in designing bioactive molecules. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory or anticancer activities. For instance, studies published in the *Journal of Medicinal Chemistry* have demonstrated that certain triazole-containing compounds can inhibit key enzymes involved in inflammation pathways.

The synthesis of 4-(3-bromopropyl)-2-methyl-2H-1,2,3-triazole typically involves a two-step process: the formation of the triazole ring followed by alkylation to introduce the bromopropyl group. The first step often utilizes azide and alkyne precursors under copper-catalyzed cycloaddition conditions (CuAAC), a reaction well-known for its efficiency and selectivity. The second step involves nucleophilic substitution to attach the bromopropyl group to the triazole ring.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These methods provide insights into the molecular structure and bonding environment of the compound. High-resolution mass spectrometry (HRMS) is also employed to confirm the molecular formula and purity of the synthesized product.

Looking ahead, ongoing research is focused on enhancing the functionality of CAS No. 1849282-79-6 by incorporating additional functional groups or modifying its existing structure. For example, researchers are exploring the possibility of introducing fluorescent moieties to create sensors for detecting specific analytes in environmental or biomedical applications.

In conclusion, 4-(3-bromopropyl)-2-methyl-2H-1,2,3-triazole (CAS No. 1849282-79-6) is a multifaceted compound with significant potential across various domains of science and technology. Its unique chemical properties and reactivity make it an invaluable tool for advancing materials science and drug development.